Cas no 1782813-18-6 ((2,5-difluoro-4-methylphenyl)methanesulfonyl chloride)

• Product Name: (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride
• CAS No: 1782813-18-6
• MF: C₈H₇ClF₂O₂S
• MW: 240.654787302017
• CID: 5998246
• PubChem ID: 84702172
• Update Time: 2025-05-26

(2,5-difluoro-4-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride
• EN300-1989446
• 1782813-18-6

• Inchi： 1S/C8H7ClF2O2S/c1-5-2-8(11)6(3-7(5)10)4-14(9,12)13/h2-3H,4H2,1H3
• InChI Key： XSQVQKSCXRXCDR-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C(C)=CC=1F)F)(=O)=O

Computed Properties

• Exact Mass: 239.9823347g/mol
• Monoisotopic Mass: 239.9823347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride

Introduction to (2,5-Difluoro-4-Methylphenyl)methanesulfonyl Chloride (CAS No. 1782813-18-6)

(2,5-difluoro-4-methylphenyl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1782813-18-6, this compound is recognized for its unique structural properties and potential applications in the synthesis of various bioactive molecules. The presence of both fluoro and methyl substituents in its aromatic ring imparts distinct electronic and steric characteristics, making it a valuable intermediate in the development of novel chemical entities.

The< strong>fluorogroup, in particular, is a well-documented moiety in medicinal chemistry due to its ability to modulate the metabolic stability, lipophilicity, and binding affinity of drug candidates. The introduction of fluorine atoms can lead to enhanced pharmacokinetic profiles, which is a critical factor in drug design. In contrast, the< strong>methylgroup contributes to the steric environment of the molecule, influencing its interactions with biological targets. This combination of substituents makes (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride a promising building block for constructing complex molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The< strong>methanesulfonyl chloride moiety is particularly interesting as it serves as a versatile sulfonating agent. This functional group can be readily incorporated into various molecular frameworks to enhance reactivity or to introduce specific pharmacological properties. The compound’s ability to participate in nucleophilic substitution reactions makes it a valuable tool for synthetic chemists aiming to explore new chemical spaces.

One of the most compelling aspects of (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride is its potential application in the synthesis of fluorinated sulfonamides. Sulfonamides are a class of heterocyclic compounds that have been extensively studied for their biological activity. They exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into sulfonamides has been shown to enhance their binding affinity and metabolic stability, making them more suitable for therapeutic use.

Recent studies have highlighted the importance of fluorinated sulfonamides in drug discovery. For instance, researchers have demonstrated that fluorine-substituted sulfonamides can exhibit improved selectivity over their non-fluorinated counterparts. This selectivity is crucial for minimizing off-target effects and reducing toxicity. The< strong>fluoro-substituted< strong>methanesulfonyl chloride derivative provides a convenient route to access these fluorinated sulfonamides, thereby facilitating the development of next-generation pharmaceuticals.

The synthesis of (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride involves careful consideration of reaction conditions and reagent selection. Typically, this compound is prepared through the chlorosulfonation of 2,5-difluoro-4-methylbenzene followed by methylation if necessary. The reaction requires anhydrous conditions and precise temperature control to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In addition to its pharmaceutical applications, (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride has found utility in materials science and agrochemical research. Its ability to introduce sulfonamide functionalities into polymers and agrochemical intermediates has opened up new avenues for innovation in these fields. For example, fluorinated sulfonamides have been explored as flame retardants due to their ability to enhance thermal stability.

The growing interest in fluorinated compounds underscores their significance in modern chemistry. The< strong>fluoro-group’s unique electronic properties make it an indispensable tool for modulating molecular behavior. As research continues to uncover new applications for (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride and related compounds, it is likely that this compound will play an increasingly important role in both academic and industrial settings.

In conclusion, (2,5-difluoro-4-methylphenyl)methanesulfonyl chloride (CAS No. 1782813-18-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its structural features make it an excellent intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As our understanding of fluorinated compounds continues to evolve, so too will the opportunities for innovation using this versatile chemical entity.